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Compound of Interest |

3-
Compound Name: (Butylaminocarbonyl)phenylboroni

c acid

Cat. No.: B1274008

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,
synthesis, and potential applications of 3-(Butylaminocarbonyl)phenylboronic acid. The
information is intended to support researchers and professionals in the fields of medicinal
chemistry, chemical biology, and drug development.

Commercial Supplier

While 3-(Butylaminocarbonyl)phenylboronic acid is a specialized chemical, at least one
commercial supplier has been identified. The table below summarizes the available data.
Researchers are advised to contact the supplier directly for the most current information and to
inquire about bulk quantities or custom synthesis options.

Supplier Product Name  Purity Quantity Price

3-
(BUTYLAMINOC
Pcovery ARBONYL)PHE 98% 1g 102.00 €
NYLBORONIC
ACID
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Experimental Protocols

For research groups equipped for chemical synthesis, 3-(Butylaminocarbonyl)phenylboronic
acid can be prepared from commercially available starting materials. The following protocol is a
general method adapted from established procedures for the synthesis of analogous
carboxamidophenylboronic acids.

Synthesis of 3-(Butylaminocarbonyl)phenylboronic Acid

Objective: To synthesize 3-(Butylaminocarbonyl)phenylboronic acid from 3-
Carboxyphenylboronic acid and n-butylamine.

Materials:
o 3-Carboxyphenylboronic acid
e n-Butylamine

e N,N'-Dicyclohexylcarbodiimide (DCC) or (1-[Bis(dimethylamino)methylene]-1H-1,2,3-
triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (HATU)

o Hydroxybenzotriazole (HOB)

e Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

e 1 M Hydrochloric Acid (HCI)

e Saturated Sodium Bicarbonate (NaHCOs) solution

e Brine (saturated NaCl solution)

e Anhydrous Magnesium Sulfate (MgSQOa) or Sodium Sulfate (NazSOa)
« Silica gel for column chromatography

o Ethyl acetate

e Hexanes
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Procedure:

e Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
dissolve 3-Carboxyphenylboronic acid (1 equivalent) in anhydrous DCM or DMF.

e Activation: Add HOBt (1.1 equivalents) and DCC or HATU (1.1 equivalents) to the solution.
Stir the mixture at room temperature for 30 minutes to activate the carboxylic acid.

e Amide Coupling: Slowly add n-butylamine (1.2 equivalents) to the reaction mixture.

o Reaction Monitoring: Allow the reaction to stir at room temperature overnight. The progress
of the reaction can be monitored by Thin Layer Chromatography (TLC) using a suitable
solvent system (e.g., ethyl acetate/hexanes).

o Work-up:

o If DCC was used, a white precipitate of dicyclohexylurea (DCU) will form. Filter the
reaction mixture to remove the DCU.

o Dilute the filtrate with ethyl acetate and wash sequentially with 1 M HCI, saturated
NaHCOs solution, and brine.

o Dry the organic layer over anhydrous MgSQOa4 or NazSOa.

o Filter the drying agent and concentrate the solvent under reduced pressure to obtain the
crude product.

« Purification: Purify the crude product by silica gel column chromatography using a gradient of
ethyl acetate in hexanes to yield the pure 3-(Butylaminocarbonyl)phenylboronic acid.

o Characterization: Confirm the identity and purity of the final product using analytical
techniques such as *H NMR, 3C NMR, and Mass Spectrometry.

Potential Sighaling Pathway Involvement

Phenylboronic acids are known to interact with various biological targets and can influence
cellular signaling pathways. While the specific pathways modulated by 3-
(Butylaminocarbonyl)phenylboronic acid are not extensively documented, related

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1274008?utm_src=pdf-body
https://www.benchchem.com/product/b1274008?utm_src=pdf-body
https://www.benchchem.com/product/b1274008?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

compounds have shown inhibitory effects on cancer cell migration by targeting key signaling
networks. The diagram below illustrates a generalized signaling pathway that can be influenced
by phenylboronic acid derivatives.
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Caption: Potential inhibition of MAPK/ERK and PI3K/Akt signaling pathways by a
phenylboronic acid derivative.

Experimental Workflow

The following diagram outlines a typical workflow for evaluating the biological activity of a newly
synthesized or procured compound like 3-(Butylaminocarbonyl)phenylboronic acid.
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Caption: A general experimental workflow for the biological evaluation of a small molecule
inhibitor.

 To cite this document: BenchChem. [Commercial Availability and Technical Guide for 3-
(Butylaminocarbonyl)phenylboronic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1274008#commercial-suppliers-of-3-
butylaminocarbonyl-phenylboronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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